Cas no 336182-49-1 (tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate
• CAS No: 336182-49-1
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• MDL: MFCD24466891
• CID: 2094219
• PubChem ID: 10632966
• Update Time: 2025-05-22

tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-dimethyl-4-methylenepiperidine-1-carboxylate
• 1-Boc-3,3-dimethyl-4-methylenepiperidine
• tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate
• DB-433123
• AKOS025289650
• MFCD24466891
• SCHEMBL20156576
• 1-Boc-3,3-dimethyl-4-methylidenepiperidine
• AS-51938
• tert-Butyl3,3-dimethyl-4-methylenepiperidine-1-carboxylate
• SB11744
• CS-0048348
• tert-butyl 3,3-dimethyl-4-methylidenepiperidine-1-carboxylate
• P13939
• 1-Piperidinecarboxylic acid, 3,3-dimethyl-4-methylene-,1,1-dimethylethyl ester
• 336182-49-1

• MDL： MFCD24466891
• Inchi： 1S/C13H23NO2/c1-10-7-8-14(9-13(10,5)6)11(15)16-12(2,3)4/h1,7-9H2,2-6H3
• InChI Key： GUQIYZVZECAHOT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(=C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 276.7±29.0 °C at 760 mmHg
• Flash Point: 121.2±24.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate

tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate, with the CAS number 336182-49-1, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl ester group and a methylene substituent. Its molecular formula is C₁₅H₂₆N₂O₂, and it exhibits a molecular weight of approximately 278.4 g/mol.

The compound's structure is particularly notable for its piperidine ring, which serves as a foundational framework for various chemical reactions. The presence of the tert-butyl ester group enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its potential in the development of advanced materials, such as high-performance polymers and biodegradable plastics.

In terms of physical properties, tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate is typically a white crystalline solid with a melting point of around 95°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under standard conditions further adds to its utility in research and industrial settings.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway.

tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate has found applications in diverse areas, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its role as a building block for complex molecules has been underscored by recent studies published in leading chemistry journals.

In the field of materials science, this compound has been utilized in the development of novel polymers with tailored properties. For example, its ability to undergo ring-opening polymerization under specific conditions has led to the creation of biodegradable polymers that are environmentally friendly. These materials hold promise for applications in packaging, agriculture, and biomedical devices.

The compound's reactivity is another area that has been extensively studied. Researchers have investigated its participation in various chemical reactions, such as nucleophilic substitutions and cycloadditions. These studies have provided valuable insights into its mechanistic behavior and have paved the way for new synthetic strategies.

In conclusion, tert-butyl 3,3-dimethyl-4-methylene-piperidine-1-carboxylate (CAS No: 336182-49-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with its versatile reactivity and stability, positions it as an important tool in modern chemical research and industrial applications.